![molecular formula C12H15N7O2 B7575193 2-amino-N-[2-[3-(1-methyltetrazol-5-yl)anilino]-2-oxoethyl]acetamide](/img/structure/B7575193.png)
2-amino-N-[2-[3-(1-methyltetrazol-5-yl)anilino]-2-oxoethyl]acetamide
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Overview
Description
2-amino-N-[2-[3-(1-methyltetrazol-5-yl)anilino]-2-oxoethyl]acetamide, also known as MTAA, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. MTAA is a heterocyclic compound that contains a tetrazole ring, which is known for its ability to bind to metal ions and exhibit antimicrobial and anticancer properties.
Scientific Research Applications
2-amino-N-[2-[3-(1-methyltetrazol-5-yl)anilino]-2-oxoethyl]acetamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. In biochemistry, this compound has been used as a tool to study metalloproteins, which are proteins that contain metal ions in their active sites. In materials science, this compound has been used as a ligand to synthesize metal-organic frameworks, which are porous materials that have potential applications in gas storage and separation.
Mechanism of Action
The mechanism of action of 2-amino-N-[2-[3-(1-methyltetrazol-5-yl)anilino]-2-oxoethyl]acetamide is not fully understood, but it is believed to be related to its ability to bind to metal ions. This compound has been shown to inhibit the activity of metalloproteins by binding to the metal ion in their active site. This inhibition can lead to the disruption of cellular processes and ultimately result in cell death.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit the activity of metalloproteins, which play important roles in various cellular processes. In addition, this compound has been shown to have antimicrobial properties, which may be related to its ability to bind to metal ions.
Advantages and Limitations for Lab Experiments
One advantage of using 2-amino-N-[2-[3-(1-methyltetrazol-5-yl)anilino]-2-oxoethyl]acetamide in lab experiments is its ability to selectively bind to metal ions, which can be useful in studying metalloproteins. In addition, this compound is relatively easy to synthesize and has good stability, making it a convenient tool for researchers. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 2-amino-N-[2-[3-(1-methyltetrazol-5-yl)anilino]-2-oxoethyl]acetamide. One area of interest is the development of this compound-based metal-organic frameworks for gas storage and separation. Another area of interest is the study of this compound's potential as an anticancer agent, including its mechanism of action and potential side effects. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, including its potential toxicity and long-term effects.
Synthesis Methods
The synthesis of 2-amino-N-[2-[3-(1-methyltetrazol-5-yl)anilino]-2-oxoethyl]acetamide involves the reaction of 3-(1-methyltetrazol-5-yl)aniline with ethyl 2-bromoacetate in the presence of a base, followed by hydrolysis and decarboxylation to yield the final product. This method has been optimized to produce high yields of this compound with good purity.
properties
IUPAC Name |
2-amino-N-[2-[3-(1-methyltetrazol-5-yl)anilino]-2-oxoethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N7O2/c1-19-12(16-17-18-19)8-3-2-4-9(5-8)15-11(21)7-14-10(20)6-13/h2-5H,6-7,13H2,1H3,(H,14,20)(H,15,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZNRPQQEHRIXJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=N1)C2=CC(=CC=C2)NC(=O)CNC(=O)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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